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Compound of Interest

Compound Name: Boc-NH-PEG7-propargy!
Cat. No.: B611226
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety considerations for Boc-
NH-PEG7-propargyl, a heterobifunctional crosslinker. Due to the absence of a specific Safety
Data Sheet (SDS) for this compound, this guide synthesizes safety data from its constituent
moieties: the tert-butyloxycarbonyl (Boc) protecting group, the polyethylene glycol (PEG) linker,
and the terminal propargyl group.

Chemical Identity and Overview

Boc-NH-PEG7-propargyl is a molecule designed for bioconjugation, often utilized in the
development of Proteolysis Targeting Chimeras (PROTACS). It incorporates a Boc-protected
amine, a flexible seven-unit polyethylene glycol spacer, and a reactive propargyl group for click
chemistry.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b611226#bc-rfq
https://www.benchchem.com/product/b611226/docs?utm_src=pdf-body#in-depth-technical-safety-guide-boc-nh-peg7-propargyl
https://www.benchchem.com/product/b611226/docs?utm_src=pdf-body#in-depth-technical-safety-guide-boc-nh-peg7-propargyl
https://www.benchchem.com/product/b611226/docs?utm_src=pdf-body#in-depth-technical-safety-guide-boc-nh-peg7-propargyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

CAS Number 2112737-90-1[1][2][3]
Molecular Formula C22H41NOg[1]
Molecular Weight 463.56 g/mol [1]

tert-Butyl (2-(2-(2-(2-(2-(2-(2-(prop-2-yn-1-
Synonyms yloxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethox
y)ethyl)carbamate

Hazard Identification and Classification

While a specific hazard classification for Boc-NH-PEG7-propargyl is not available, a
composite hazard profile can be inferred from its components. The primary concern stems from
the propargyl group, which is analogous to propargyl alcohol, a substance with significant
toxicity.

Inferred GHS Classification:

Based on the propargyl moiety, the compound should be handled as if it possesses the
following hazards, pending specific testing:

Acute Toxicity (Oral, Dermal, Inhalation): Category 2 or 3
e Flammable Liquid: Category 3

o Skin Corrosion/Irritation: Category 1B

o Serious Eye Damage/Eye Irritation: Category 1

o Specific Target Organ Toxicity (Single and Repeated Exposure): Potential for respiratory
system, liver, and kidney effects.[4][5]

A related compound, Boc-NH-PEG-COOH, is not classified as a hazardous substance or
mixture according to Regulation (EC) No. 1272/2008. However, the presence of the reactive
and toxic propargyl group in Boc-NH-PEG7-propargyl necessitates a higher level of caution.
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NFPA 704 Diamond (Inferred from Propargyl Alcohol):

Category Rating Description

Health (Blue) 4 Can be lethal.[6][7]

Can be ignited under almost all
Flammability (Red) 3 ambient temperature
conditions.[6][7]

Capable of detonation or

explosive decomposition but
Instability (Yellow) 3 requires a strong initiating

source or must be heated

under confinement.[6][7]

Special (White) - No special hazards indicated.

Toxicological Information

Detailed toxicological studies on Boc-NH-PEG7-propargyl are not publicly available. The
toxicological profile is therefore extrapolated from data on its components.

Propargyl Group (as Propargyl Alcohol):

The propargyl group is the most hazardous component. Propargyl alcohol is highly toxic and
can be fatal if swallowed, inhaled, or absorbed through the skin.[8] It is corrosive and can
cause severe burns to the skin, eyes, and respiratory tract.[8]
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Exposure Route Effect

) Harmful if inhaled. Causes chemical burns to
Inhalation .
the respiratory tract.[8]

. May be fatal if absorbed through the skin.
Skin Contact )
Causes skin burns.[8]

Causes severe eye burns and potential
Eye Contact
damage.[4]

) May be fatal if swallowed. Causes severe and
Ingestion . .
permanent damage to the digestive tract.[8]

Polyethylene Glycol (PEG) Linker:

PEGs are generally considered to have low toxicity and are used in numerous pharmaceutical
and cosmetic applications.[5][9] However, concerns have been raised regarding potential
contamination with ethylene oxide and 1,4-dioxane, which are toxic.[10] PEGs can also
enhance the absorption of other substances, which could be a factor when linked to a toxic
moiety like the propargyl group.[10]

Boc Protecting Group:

The Boc group itself is not considered highly toxic. The primary safety concern arises during its
removal (deprotection), which is typically achieved under acidic conditions. This process
generates a tert-butyl cation intermediate, which can lead to the formation of potentially
genotoxic impurities through side reactions.[11][12]

Exposure Controls and Personal Protection

Given the high potential toxicity of the propargyl moiety, stringent exposure controls are
mandatory.
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Parameter

Recommendation

Engineering Controls

Work should be conducted in a well-ventilated

chemical fume hood.[4]

Eye/Face Protection

Chemical safety goggles and a face shield are

required.[13]

Skin Protection

Wear appropriate chemical-resistant gloves
(e.g., nitrile rubber) and a lab coat.[13]

Respiratory Protection

If there is a risk of inhalation, a NIOSH/MSHA-

approved respirator should be used.[14]

Occupational Exposure Limits (OELSs) for Propargyl Alcohol (as a reference):

Organization

Limit

OSHA PEL TWA: 1 ppm[14]
NIOSH REL TWA: 1 ppm[4]
ACGIH TLV TWA: 1 ppm[4]

Experimental Protocols: Safe Handling of a

Bifunctional Crosslinker

The following is a general protocol for handling Boc-NH-PEG7-propargyl in a laboratory

setting. This is a template and must be adapted to specific experimental conditions and

institutional safety guidelines.

General Workflow for Handling Boc-NH-PEG7-propargyl
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General Handling Workflow

Receiving and Storage

In fume hood

Preparation of Stock Solution

Use calibrated equipment

Reaction Setup (Bioconjugation)

Monitor reaction

Quenching and Workup

Neutralize reactive species

Purification

Waste Disposal
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PROTAC Mechanism

PROTAC

(containing Boc-NH-PEG7-propargyl linker) Protein of Interest (POI) E3 Ubiquitin Ligase

Ternary Complex
(POI-PROTAC-E3)

Ubiquitination

Proteasomal Degradation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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